Corona discharge under airflow is extensively researched due to its wide applications in the fields of electrostatic precipitator, flow control, thermal management, and so on. The adjustment of discharge characteristics has been an important research topic in recent years. In this article, a magnetic field is applied as a method to adjust the characteristics of corona discharge under airflow. The experimental result illustrates that the intensity and direction of the magnetic field would influence the turning point of the discharge state under airflow, and the corresponding discharge image and Trichel pulse characteristics, such as amplitude and frequency, would also be changed. The physical mechanism for this phenomenon is analyzed by considering the magnetic force of the corona discharge. With increasing magnetic field intensity, the pressure in the discharge space would change and the airflow state and the discharge process, as the ionization process and the attachment process, would be influenced. The overall characteristics of discharge under airflow would be adjusted by the magnetic field. The results illustrated that the magnetic field is possibly utilized to improve the application of corona discharge under airflow.

A detailed characterization of RF–plasma discharge in the multi-cusp plasma device (MPD) having a multi-dipole line cusp magnetic field (MMF: $B_{0}$ ) has been experimentally demonstrated using the externally employed four turns high power spiral antenna. The experimentally measured input impedance ( $\sim $ 0.37 + $\text{j}80\,\Omega$ ) of the complete antenna system along with the MPD is found to be in good validation with the CST–MWS simulated result ( $\sim $ 0.3 + $\text{j}88\,\Omega$ ). The cusp magnetic field ( $B_{0}$ ) along the MPD chamber is also validated and has a good agreement with the simulated results for the magnet current of $\sim $ 150 A. The antenna is then made to resonate at 13.56 MHz using an external L-type matching network (MN) along with an RF source. It is found that the plasma density shifts to a maximum ( $n_{e} \sim 3.2 \times 10^{17}/\text{m}^{3})$ value at the argon-filled pressure of $2\times 10^{-3}$ mbar for large $B_{0}$ and RF power of 1 kW. Further, the input resistances of the antenna with a vacuum ( $R_{v} \sim 0.27\,\Omega$ ) and plasma ( $R_{p} \sim 0.55\,\Omega$ ) inside the MPD under the matched condition are also measured experimentally using the Rogowski coil. This concluded that the RF power coupling efficiency ( $\eta$ ) with the Argon plasma is $\sim $ 68%. A plasma with nearly a uniform density of $\sim 2.7\,\times \, 10 ^{17}/\text{m}^{3}$ is obtained up to a radial distance of $\sim $ 5 cm from the MPD center at the constant RF power of 800 W for the Argon-filled pressure and magnet current of $4\times 10^{-3}$ mbar and 100 A respectively.

When a near-space hypersonic vehicle flies at a velocity of several Machs, a plasma sheath is created on its surface. The plasma sheath is a complex electromagnetic (EM) medium composed of many charged particles, producing a series of EM effects on EM waves. In this article, based on the numerical calculation results of the plasma sheath flow field at typical altitudes, the spatial distribution characteristics of the reflection intensity of the typical reference area on the vehicle surface are solved. The EM shielding effect of the plasma-sheath-covered target is revealed by the incident depth and the maximum reflection position of the EM wave in the plasma. By analyzing the influence of different flight altitudes and carrier frequencies on the reflection characteristics of each typical vehicle area, the variation law of the EM shielding effect of the plasma-sheath-covered target is obtained. The research results reveal the EM shielding mechanism of plasma sheath and provide a theoretical basis for radar detection and radar cross Section (RCS) measurement of the plasma-sheath-covered target.

The plasma flow control devices include plasma actuators (PAs) and plasma power supplies. Based on the principle of capacitive charging and discharging, this article independently developed a microsecond pulse plasma power supply (MPPS). At the same time, based on the traditional dielectric barrier discharge PA (DBD-PA) configuration, an exposed electrode was added to form a three-electrode sliding discharge PA (TSD-PA), which can effectively increase the plasma discharge area and improve the effect of flow control. In this article, three aspects of electrical, temperature, and aerodynamic characteristics are studied experimentally. The experimental results show that the maximum time-averaged power of the microsecond pulse sliding discharge is less than 1 W, but the instantaneous power can reach up to 14.16 kW. When the actuator is working, due to the thermal effect caused by the collision between plasma particles, the temperature of the discharge area increases sharply, and the maximum working temperature reaches 51.4 °C. In addition, the microsecond pulse superimposed on dc voltage of different polarities generates different induced flow structures. A “cavity” structure is also found in the flow field, and it may be due to the strong adsorption effect of the dc electrode on the charge, resulting in a large amount of charge accumulation.

The birth or destruction of electrostatic excitations is investigated in an ultra-relativistic degenerate dense dusty plasma by the saddle-node bifurcation scenario. An abstract form of bifurcation is derived which captures the main features of traveling wave solutions for various regions in the parameter space of plasma number density. We show that a sudden disappearance of solitary and supernonlinear periodic waves occurs at the critical point of saddle-node bifurcation. For a range of ion number density and dust concentration, we obtain the critical values of bifurcation and different existence domains of stability region. The numerical phase portrait analysis is also performed to examine the coexistence of solitary waves, nonlinear periodic, and supernonlinear periodic waves for different conditions. We further derive analytically the conditions with respect to the model parameters that give rise to both polarities of solitary waves. It is found that the amplitude of localized structures decreases with the increase in the plasma number density. Our results could be applicable for astrophysical objects with high density matter such as white dwarfs and neutron stars.

Switching network unit (SNU) of fusion device excites the plasma and finally establishes the plasma current. The full-controlled hybrid scheme is the research trend and hotspot of SNU in a nuclear fusion device. Based on the analysis of the SNU schemes in the current fusion devices, two kinds of full-controlled hybrid circuits are compared and analyzed. Through the principle analysis, theoretical calculation, and model simulation under 50 kA, the system operation process and the influence of arc voltage and other related parameters on the operation process are studied and discussed. Finally, the main characteristics and applicable conditions of the two circuits are described. At the same time, the aspects needing attention in circuit design are explained. The research shows that the basic circuit is suitable for high-current circuits, and the multistage commutation circuit is suitable for high-voltage circuits. The above study can provide a useful reference for the design of full-controlled hybrid SNU.

Modeling and simulation of the HERMES-III extended magnetically insulated transmission line (MITL) terminated by a diode with an annular cathode and a planar anode was performed with an electromagnetic particle-in-cell code, EMPIRE-PIC. Self-limited MITL theory was developed and implemented in order to model select shots in EMPIRE by allowing one to transform an experimental current trace into a voltage waveform that is input into EMPIRE. Simulating shots 11132, 11133, 11134, 11135, 11136, and 11146 in EMPIRE shows good agreement with experimental current traces at several locations along the MITL. New calibrations for the anode current shunts are proposed based on low-power shots fired into a short-circuited diode configuration (short-shots). The new calibrations show improved agreement with simulation results.

By describing the gas breakdown phenomenon from the view of probability density function (pdf) estimation, a numerical calculation model is proposed to apply for the design of a 1 + n-type multistage gas spark switch (GSS). The physical principle, numerical calculation model, design procedures, and experimental test for GSS are hence described in considerable detail in the text. Various key operating parameters for GSS, that is, nontrigger rate $\xi $ , error breakdown rate $\chi $ , mean breakdown voltage, and breakdown voltage jitter $\sigma $ , are deduced from the calculation model. Optimization of operation parameters helps to design reliable compact GSS for pulsed power systems. The validity of the calculation model is verified and its suitability to a more general switch design is discussed.

This article studies the spinning speed control method of projectile in a railgun. The core idea is to adjust the current in extra rails to produce a controllable magnetic field and rotational torque. Then, the spinning speed and direction can be accurately controlled. Based on the Biot–Savart law, a model is established to analyze the rotating characteristics affected by the current waveform in the extra rails. Results show that this method is feasible since the spinning speed is linear and controllable. It can achieve a high speed to meet the fly spinning stability. It is also found that the increase of spinning speed is at the expense of muzzle velocity, and the launching system cannot achieve the maximum spinning speed and maximum muzzle velocity at the same time. The greater the energy given to the inner rails, the higher the muzzle velocity, and the faster the spinning speed. Without a large muzzle velocity, it may not achieve a high spinning speed. Finally, the influence of different parameters on the consistency of spinning speed is analyzed. The method proposed in this article can control the spinning speed accurately, which is of reference significance for the development of electromagnetic launch technology.

Present world is looking for various types of launching schemes for launching objects into the air. Launching is used for multiple applications, such as defense, attacking, transportation, and so on. The conventional type of launching scheme is vividly in use. Railgun is one of the launchers, which utilizes electromagnetic force to propel an object, but railgun is under testing by various research organizations. Railgun has its limitations, such as needing a heavy heat sink after the launch and a highly skilled person for operation. This article presents a new coil configuration named quadrupole magnetic field reluctance-based launcher (QMFRL). This design of QMFRL mainly targets low-weight objects. For validation of the model, various magnetic aspects are tested in the ANSYS-2021 electronics desktop. Results are very encouraging in scaling the model for high weight applications. A mathematical model is developed and presented using flux distribution analysis (FMA) in this article. Mathematical model results are compared with the ANSYS result for validation. Also, a technical coil switching sequence study is presented in this article. This article presents the force profile, induction profile, and velocity attained values. This study helps in understanding and encouraging new coil arrangements and configurations.